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Compound of Interest

Compound Name: Bromacil, lithium salt

Cat. No.: B13420749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of Bromacil, lithium salt (CAS Number: 53404-19-6). Due to its nature as a salt

that readily dissociates in aqueous environments, this document also includes relevant data for

the parent compound, Bromacil (CAS Number: 314-40-9), to provide a more complete

understanding of its behavior.[1][2]

Chemical Identity and Structure
Bromacil, lithium salt, is the lithium salt of Bromacil, a substituted uracil herbicide.[3] It is a

crystalline solid used in various herbicide formulations.[4][5][6]
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Identifier Value Source

Chemical Name

5-bromo-3-sec-butyl-6-

methylpyrimidine-2,4(1H,3H)-

dione, lithium salt

[4]

CAS Number 53404-19-6 [4]

Molecular Formula C₉H₁₂BrLiN₂O₂ [4]

Molecular Weight 267.1 g/mol [4]

Canonical SMILES
[Li+].CCC(C)N1C(=O)C(=C([N-

]C1=O)C)Br
[4]

InChIKey
VIMSQXDDXJYTLW-

UHFFFAOYSA-M
[7]

Physicochemical Properties
The following tables summarize the key physicochemical properties of Bromacil, lithium salt,
and its parent compound, Bromacil. It is important to note that in aqueous solutions, the

properties of the dissociated Bromacil anion will be predominant.[1][2]

Properties of Bromacil, lithium salt
Property Value Remarks Source

Physical State Crystalline solid
Light tan solid at room

temperature.
[2][5][6]

Boiling Point 325°C at 760 mmHg

Data from a safety

data sheet; may

require verification.

[5]

Melting Point No data available [5]

Solubility Soluble in water

Dissociates into

bromacil and lithium

ions in aqueous

solutions.
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Properties of Bromacil (Parent Compound)
Property Value Remarks Source

Molecular Weight 261.12 g/mol [8]

Melting Point
158-159 °C (316-318

°F)
[8]

Boiling Point Sublimes [8]

Water Solubility 815 mg/L at 25°C [1]

pKa 9.30

Indicates partial

existence in anion

form in the

environment.

[8]

LogP (Octanol-Water

Partition Coefficient)
2.11 [8]

Vapor Pressure
3.1 x 10⁻⁷ Torr at

25°C
[1]

Henry's Law Constant
1.3 x 10⁻¹⁰ atm-

m³/mol

Volatilization from

moist soil or water is

not expected to be

significant.

[8]

Soil Adsorption

Coefficient (Koc)
41.1

Represents the mean

Koc of seven soils.
[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Bromacil, lithium salt, are not readily available in the public domain. However, standard

methodologies for these measurements are well-established.

Determination of Melting Point
The melting point of a crystalline solid can be determined using a melting point apparatus. A

small amount of the finely powdered sample is packed into a capillary tube and heated at a
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controlled rate. The temperature range over which the substance melts is recorded as the

melting point.

Determination of Boiling Point
For substances that do not decompose at high temperatures, the boiling point can be

determined by distillation. The temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure is recorded as the boiling point. For substances that

sublime, like Bromacil, this property is not applicable.

Determination of Water Solubility
The shake-flask method is a common technique for determining water solubility. A known

amount of the substance is added to a known volume of water in a flask. The flask is then

agitated at a constant temperature until equilibrium is reached. The concentration of the

dissolved substance in the aqueous phase is then measured, typically by a chromatographic

method like HPLC.

Determination of pKa
The pKa can be determined by potentiometric titration. A solution of the compound is titrated

with a standard solution of a strong acid or base. The pH of the solution is measured after each

addition of the titrant, and the pKa is determined from the resulting titration curve.

Determination of Octanol-Water Partition Coefficient
(LogP)
The octanol-water partition coefficient is a measure of a compound's lipophilicity and is often

determined using the shake-flask method.[9] A solution of the compound is prepared in a

mixture of octanol and water. After thorough mixing and separation of the two phases, the

concentration of the compound in each phase is measured. The LogP is the logarithm of the

ratio of the concentration in the octanol phase to the concentration in the aqueous phase.[9]

Mode of Action and Visualization
Bromacil is a herbicide that acts by inhibiting photosynthesis in plants.[3] Specifically, it blocks

the electron transport chain in Photosystem II (PSII).
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Experimental Workflow for Assessing Photosystem II
Inhibition
The following diagram illustrates a generalized workflow for an experiment designed to assess

the inhibitory effect of Bromacil on Photosystem II.
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Workflow for PSII Inhibition Assay.

Signaling Pathway of Bromacil's Herbicidal Action
The diagram below illustrates the simplified pathway of how Bromacil inhibits photosynthesis at

the molecular level.
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Bromacil's Mode of Action Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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